alpha-(2-(4-Chlorophenyl)-2-oxoethyl)-N-(1-methylethyl)-1-aziridineacetamide
alpha-(2-(4-Chlorophenyl)-2-oxoethyl)-N-(1-methylethyl)-1-aziridineacetamide
Brand Name:
Vulcanchem
CAS No.:
108260-28-2
VCID:
VC0021993
InChI:
InChI=1S/C15H19ClN2O2/c1-10(2)17-15(20)13(18-7-8-18)9-14(19)11-3-5-12(16)6-4-11/h3-6,10,13H,7-9H2,1-2H3,(H,17,20)
SMILES:
CC(C)NC(=O)C(CC(=O)C1=CC=C(C=C1)Cl)N2CC2
Molecular Formula:
C15H19ClN2O2
Molecular Weight:
294.77 g/mol
alpha-(2-(4-Chlorophenyl)-2-oxoethyl)-N-(1-methylethyl)-1-aziridineacetamide
CAS No.: 108260-28-2
Main Products
VCID: VC0021993
Molecular Formula: C15H19ClN2O2
Molecular Weight: 294.77 g/mol
| CAS No. | 108260-28-2 |
|---|---|
| Product Name | alpha-(2-(4-Chlorophenyl)-2-oxoethyl)-N-(1-methylethyl)-1-aziridineacetamide |
| Molecular Formula | C15H19ClN2O2 |
| Molecular Weight | 294.77 g/mol |
| IUPAC Name | 2-(aziridin-1-yl)-4-(4-chlorophenyl)-4-oxo-N-propan-2-ylbutanamide |
| Standard InChI | InChI=1S/C15H19ClN2O2/c1-10(2)17-15(20)13(18-7-8-18)9-14(19)11-3-5-12(16)6-4-11/h3-6,10,13H,7-9H2,1-2H3,(H,17,20) |
| Standard InChIKey | YPZQOKYHKDHTQA-UHFFFAOYSA-N |
| SMILES | CC(C)NC(=O)C(CC(=O)C1=CC=C(C=C1)Cl)N2CC2 |
| Canonical SMILES | CC(C)NC(=O)C(CC(=O)C1=CC=C(C=C1)Cl)N2CC2 |
| Synonyms | 2-aziridin-1-yl-4-(4-chlorophenyl)-4-oxo-N-propan-2-yl-butanamide |
| PubChem Compound | 60229 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume